2-methyl-5-[4-(2-naphthylsulfonyl)-1-piperazinyl]-4-nitroaniline

• IUPAC Name: 2-methyl-5-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)-4-nitroaniline
• InChI: InChI=1S/C21H22N4O4S/c1-15-12-21(25(26)27)20(14-19(15)22)23-8-10-24(11-9-23)30(28,29)18-7-6-16-4-2-3-5-17(16)13-18/h2-7,12-14H,8-11,22H2,1H3
• InChI Key: JELGKMSHTHKGSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N)N2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3)[N+](=O)[O-]
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol

Description

2-methyl-5-[4-(2-naphthylsulfonyl)-1-piperazinyl]-4-nitroaniline is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique properties that make it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-methyl-5-[4-(2-naphthylsulfonyl)-1-piperazinyl]-4-nitroaniline involves its ability to bind to proteins and other biomolecules. This compound has a high affinity for proteins that contain hydrophobic pockets. Once bound, it can alter the conformation of the protein and affect its function. Additionally, this compound can also interact with lipid membranes and affect their properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methyl-5-[4-(2-naphthylsulfonyl)-1-piperazinyl]-4-nitroaniline depend on the specific system being studied. In general, this compound can affect the function of proteins and enzymes, alter the properties of lipid membranes, and affect the transport of ions across cell membranes. These effects can have a wide range of implications for various physiological processes and disease states.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-5-[4-(2-naphthylsulfonyl)-1-piperazinyl]-4-nitroaniline in lab experiments is its high affinity for proteins and other biomolecules. This makes it a valuable tool for studying protein-ligand interactions and other biochemical processes. However, one limitation of this compound is its potential toxicity and the need to use it in low concentrations. Additionally, this compound may not be suitable for studying certain systems or processes.

Future Directions

There are several future directions for the study of 2-methyl-5-[4-(2-naphthylsulfonyl)-1-piperazinyl]-4-nitroaniline. One direction is to explore its potential applications in drug discovery and development. This compound may have the potential to be developed into a therapeutic agent for various diseases. Another direction is to study its interactions with specific proteins and enzymes to gain a deeper understanding of their function and regulation. Additionally, this compound may be used to study the properties of lipid membranes and their role in various physiological processes.

Scientific Research Applications

2-methyl-5-[4-(2-naphthylsulfonyl)-1-piperazinyl]-4-nitroaniline has several scientific research applications. It has been used as a fluorescent probe to study the binding of ligands to proteins. This compound has also been used to study the interaction of proteins with lipid membranes. Additionally, it has been used to study the inhibition of enzymes and the transport of ions across cell membranes.